Cas no 1454924-73-2 ({1-[(4s)-4-hydroxypentyl]-1h-indol-3-yl}(1-naphthyl)methanone)

• Product Name: {1-[(4s)-4-hydroxypentyl]-1h-indol-3-yl}(1-naphthyl)methanone
• CAS No: 1454924-73-2
• MF: C₂₄H₂₃NO₂
• MW: 357.44492650032
• CID: 1319015
• PubChem ID: 95065856
• Update Time: 2025-09-20

{1-[(4s)-4-hydroxypentyl]-1h-indol-3-yl}(1-naphthyl)methanone Chemical and Physical Properties

Names and Identifiers

• {1-[(4S)-4-Hydroxypentyl]-1H-indol-3-yl}(1-naphthyl)methanone
• (S)-(+)-JWH 018 N-(4-hydroxypentyl) metabolite
• PD019756
• DTXSID401017694
• [1-[(4S)-4-hydroxypentyl]indol-3-yl]-naphthalen-1-ylmethanone
• 1454924-73-2
• (S)-(1-(4-hydroxypentyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone
• {1-[(4s)-4-hydroxypentyl]-1h-indol-3-yl}(1-naphthyl)methanone

• Inchi： 1S/C24H23NO2/c1-17(26)8-7-15-25-16-22(20-12-4-5-14-23(20)25)24(27)21-13-6-10-18-9-2-3-11-19(18)21/h2-6,9-14,16-17,26H,7-8,15H2,1H3/t17-/m0/s1
• InChI Key： LLFBQQHYZJTRAS-KRWDZBQOSA-N
• SMILES： O[C@@H](C)CCCN1C=C(C(C2=CC=CC3C=CC=CC2=3)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 357.172878976g/mol
• Monoisotopic Mass: 357.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 42.2Ų

Additional information on {1-[(4s)-4-hydroxypentyl]-1h-indol-3-yl}(1-naphthyl)methanone

Compound CAS No. 1454924-73-2: {1-[(4S)-4-Hydroxypentyl]-1H-indol-3-yl}(1-Naphthyl)methanone

The compound {1-[(4S)-4-Hydroxypentyl]-1H-indol-3-yl}(1-Naphthyl)methanone, identified by the CAS number 1454924-73-2, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of indole derivatives, which have been extensively studied due to their unique properties and wide-ranging biological activities. The molecule features an indole ring system, a hydroxypentyl group, and a naphthyl moiety, all connected through a methanone functional group. These structural elements contribute to its intriguing chemical behavior and make it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anti-cancer agents. The presence of the hydroxypentyl group in this compound introduces additional complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Researchers have also explored the role of such compounds in modulating cellular signaling pathways, such as the MAPK/ERK pathway, which is crucial in regulating cell proliferation and apoptosis. The integration of the naphthyl group further diversifies the compound's electronic properties, making it a promising candidate for exploring photovoltaic applications in materials science.

From a synthetic perspective, the construction of {1-[(4S)-4-Hydroxypentyl]-1H-indol-3-yl}(1-Naphthyl)methanone involves multi-step organic synthesis techniques. The synthesis typically begins with the preparation of the indole core, followed by the introduction of the hydroxypentyl side chain through alkylation or conjugate addition reactions. The coupling of this intermediate with the naphthoyl group is achieved via nucleophilic acylation or other coupling strategies, ensuring the formation of the methanone bond. The stereochemistry at the hydroxypentyl position (specifically the (4S) configuration) is critical for determining the compound's biological activity and must be carefully controlled during synthesis.

In terms of characterization, modern analytical techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to confirm the structure and stereochemistry of this compound. These methods provide invaluable insights into its molecular geometry and intermolecular interactions, which are essential for understanding its physical and chemical properties.

Looking ahead, ongoing research into {1-[(4S)-4-Hydroxypentyl]-1H-indol-3-yl}(1-Naphthyl)methanone focuses on its potential applications in medicinal chemistry and materials science. For instance, its ability to act as a ligand in metalloenzyme inhibition has been explored, offering new avenues for therapeutic intervention. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in dye-sensitized solar cells (DSSCs), where chromophores with extended conjugation are highly sought after.

In conclusion, {1-[(4S)-4-Hydroxypentyl]-1H-indol-3-yl}(1-Naphthyl)methanone represents a fascinating example of how structural complexity can lead to diverse functional properties. Its synthesis, characterization, and potential applications underscore its importance in contemporary chemical research. As advancements in synthetic methodologies and analytical techniques continue to evolve, this compound will undoubtedly play a pivotal role in driving innovation across multiple disciplines.